Cas no 115783-35-2 (1-Naphthalenecarboxylic acid, 5-[2-(2,5-dihydro-5-methoxy-2-oxo-3-furanyl)ethyl]-3,4,4a,5,6,7,8,8a-octahydro-5,6,8a-trimethyl-, (4aR,5S,6R,8aR)-)

• Product Name: 1-Naphthalenecarboxylic acid, 5-[2-(2,5-dihydro-5-methoxy-2-oxo-3-furanyl)ethyl]-3,4,4a,5,6,7,8,8a-octahydro-5,6,8a-trimethyl-, (4aR,5S,6R,8aR)-
• CAS No: 115783-35-2
• MF: C₂₁H₃₀O₅
• MW: 362.459907054901
• CID: 837046
• PubChem ID: 72834591
• Update Time: 2025-04-19

1-Naphthalenecarboxylic acid, 5-[2-(2,5-dihydro-5-methoxy-2-oxo-3-furanyl)ethyl]-3,4,4a,5,6,7,8,8a-octahydro-5,6,8a-trimethyl-, (4aR,5S,6R,8aR)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylic acid, 5-[2-(2,5-dihydro-5-methoxy-2-oxo-3-furanyl)ethyl]-3,4,4a,5,6,7,8,8a-octahydro-5,6,8a-trimethyl-, (4aR,5S,6R,8aR)-
• 15-Methoxypatagonic acid
• (4aR,5S,6R,8aR)-5-[2-(5-Methoxy-2-oxo-2,5-dihydro-3-furanyl)ethyl ]-5,6,8a-trimethyl-3,4,4a,5,6,7,8,8a-octahydro-1-naphthalenecarbo xylic acid
• 15,16-DIHYDRO-15-METHOXY-16-OXOHARDWICKIIC ACID
• 1-Naphthalenecarboxylic acid, 5-[2-(2,5-dihydro-5-methoxy-2-oxo-3-furanyl)ethyl]-3,4,4a,5,6,7,...
• 1-Naphthalenecarboxylic acid, 5-[2-(2,5-dihydro-5-methoxy-2-oxo-3-furanyl)ethyl]-3,4,4a,5,6,7,8,8a-octahydro-5,6,8a-trimethyl
• [ "15", "16-Dihydro-15-methoxy-16-oxohardwickiic acid" ]
• 15
• 115783-35-2
• AKOS032948229
• (+)-15-methoxyfloridolide A
• DA-59872
• FS-10181
• (4Ar,5S,6R,8aR)-5-[2-(2-methoxy-5-oxo-2H-furan-4-yl)ethyl]-5,6,8a-trimethyl-3,4,4a,6,7,8-hexahydronaphthalene-1-carboxylic acid
• HY-N1592
• (4aR,5S,6R,8aR)-5-[2-(2,5-Dihydro-5-methoxy-2-oxofuran-3-yl)ethyl]-3,4,4a,5,6,7,8,8a-octahydro-5,6,8a-trimethylnaphthalene-1-carboxylic acid
• CS-0017241
• (4AR,5S,6R,8aR)-5-(2-(5-methoxy-2-oxo-2,5-dihydrofuran-3-yl)ethyl)-5,6,8a-trimethyl-3,4,4a,5,6,7,8,8a-octahydronaphthalene-1-carboxylic acid
• AKOS040760945

• Inchi： 1S/C21H30O5/c1-13-8-10-21(3)15(18(22)23)6-5-7-16(21)20(13,2)11-9-14-12-17(25-4)26-19(14)24/h6,12-13,16-17H,5,7-11H2,1-4H3,(H,22,23)
• InChI Key： LKCDRCCSEGFFNK-UHFFFAOYSA-N
• SMILES： COC1C=C(CCC2(C3CCC=C(C3(C)CCC2C)C(=O)O)C)C(=O)O1

Computed Properties

• Exact Mass: 362.20932405g/mol
• Monoisotopic Mass: 362.20932405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.443
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.2±0.1 g/cm3
• Boiling Point: 530.0±45.0 °C at 760 mmHg
• Flash Point: 182.3±22.2 °C
• PSA: 72.83000
• LogP: 4.08580
• Vapor Pressure: 0.0±3.0 mmHg at 25°C

1-Naphthalenecarboxylic acid, 5-[2-(2,5-dihydro-5-methoxy-2-oxo-3-furanyl)ethyl]-3,4,4a,5,6,7,8,8a-octahydro-5,6,8a-trimethyl-, (4aR,5S,6R,8aR)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones